Cas no 1782042-10-7 (5-Isothiazolecarboxylic acid, 4-bromo-, methyl ester)

• Product Name: 5-Isothiazolecarboxylic acid, 4-bromo-, methyl ester
• CAS No: 1782042-10-7
• MF: C₅H₄BrNO₂S
• MW: 222.059759140015
• CID: 6451447
• PubChem ID: 84028213
• Update Time: 2024-11-07

5-Isothiazolecarboxylic acid, 4-bromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-isothiazole-5-carboxylic acid methyl ester
• 5-Isothiazolecarboxylic acid, 4-bromo-, methyl ester
• METHYL 4-BROMOISOTHIAZOLE-5-CARBOXYLATE
• 1782042-10-7
• methyl 4-bromo-1,2-thiazole-5-carboxylate
• KCLGDAAVIQSLAT-UHFFFAOYSA-N
• AT42123
• SCHEMBL17200324

• Inchi： 1S/C5H4BrNO2S/c1-9-5(8)4-3(6)2-7-10-4/h2H,1H3
• InChI Key： KCLGDAAVIQSLAT-UHFFFAOYSA-N
• SMILES： S1C(C(OC)=O)=C(Br)C=N1

Computed Properties

• Exact Mass: 220.91461g/mol
• Monoisotopic Mass: 220.91461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.759±0.06 g/cm3(Predicted)
• Boiling Point: 192.4±33.0 °C(Predicted)
• pka: -0.55±0.30(Predicted)